Cas no 50993-68-5 (3H-Pyrazol-3-one,1,2-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-
• CAS No: 50993-68-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 368765
• PubChem ID: 162616
• Update Time: 2025-04-19

3H-Pyrazol-3-one,1,2-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-
• 5-methyl-2-phenyl-4-propan-2-yl-1H-pyrazol-3-one
• N-desmethylpropyphenazone
• 50993-68-5
• DTXSID20198993
• DTXSID90901890
• SCHEMBL23399794
• NoName_1065
• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-
• JEROJODGMFWEAA-UHFFFAOYSA-N
• AKOS015364983
• 4-isopropyl-5-methyl-2-phenyl-1H-pyrazol-3(2H)-one
• Norpropyphenazone

• Inchi： 1S/C13H16N2O/c1-9(2)12-10(3)14-15(13(12)16)11-7-5-4-6-8-11/h4-9,14H,1-3H3
• InChI Key： JEROJODGMFWEAA-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NN1C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 216.12638
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles